(E)-Hept-3-en-1-amine;hydrochloride
Overview
Description
(E)-Hept-3-en-1-amine;hydrochloride, also known as cis-3-hepten-1-amine hydrochloride, is a chemical compound with the molecular formula C7H16ClN. It is an organic compound that is used in scientific research for various purposes.
Mechanism of Action
The mechanism of action of (E)-Hept-3-en-1-amine;hydrochloride is not fully understood. However, it is believed to act as a chiral auxiliary in asymmetric synthesis. It is also believed to interact with metal ions in catalysis reactions.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of (E)-Hept-3-en-1-amine;hydrochloride. However, it is known to be a relatively non-toxic compound that is not harmful to humans or animals.
Advantages and Limitations for Lab Experiments
One of the advantages of using (E)-Hept-3-en-1-amine;hydrochloride in lab experiments is its relatively low toxicity. It is also readily available and relatively inexpensive. However, one of the limitations is that it is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are many future directions for research involving (E)-Hept-3-en-1-amine;hydrochloride. One area of research could be the development of new metal complexes for catalysis and organic synthesis. Another area of research could be the development of new surfactants and emulsifiers. Additionally, more research could be done to fully understand the mechanism of action of this compound.
Synthesis Methods
The synthesis of (E)-Hept-3-en-1-amine;hydrochloride involves the reaction of heptanal with ammonia and hydrogen chloride gas. The reaction produces (E)-Hept-3-en-1-amine, which is then converted to the hydrochloride salt by reacting it with hydrochloric acid. The final product is a white crystalline powder.
Scientific Research Applications
(E)-Hept-3-en-1-amine;hydrochloride is used in scientific research for various purposes. It is commonly used as a ligand in the synthesis of metal complexes for catalysis and organic synthesis. It is also used in the preparation of surfactants and emulsifiers.
properties
IUPAC Name |
(E)-hept-3-en-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-2-3-4-5-6-7-8;/h4-5H,2-3,6-8H2,1H3;1H/b5-4+; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VITHBYADZOOIJG-FXRZFVDSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC=CCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC/C=C/CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-Hept-3-en-1-amine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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